3-Methyl-5-[4-(methylsulfonyl)benzyl]-1,2,4-oxadiazole

• CAS No.: 346629-84-3
• Molecular Formula: C11H12N2O3S
• Molecular Weight: 252.29 g/mol
• IUPAC Name: 3-methyl-5-[(4-methylsulfonylphenyl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C11H12N2O3S/c1-8-12-11(16-13-8)7-9-3-5-10(6-4-9)17(2,14)15/h3-6H,7H2,1-2H3
• InChI Key: RRNYZCQFPGPRQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CC2=CC=C(C=C2)S(=O)(=O)C

Description

3-Methyl-5-[4-(methylsulfonyl)benzyl]-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C11H12N2O3S and its molecular weight is 252.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(methylsulfonyl)phenylacetic acid (15 g, 70 mmol) in DMF (300 mL) at r.t., was added carbonyldiimidazole (12.5 g, 77 mmol). After 0.5 h at r.t., acetamide oxime (5.7 g, 77 mmol) was added. After stirring the resulting mixture overnight at r.t., the mixture was heated to 120° C. for 6 h. After cooling to r.t., the mixture was quenched with H2O, and extracted with EtOAc. The organic extracts were washed (H2O, brine), dried (MgSO4), filtered and concentrated. Purification by flash chromatography (Hex:EtOAc, 1:1) yielded (3-Methyl-1,2,4-oxadiazol-5-yl) [4-(methylsulfonyl)phenyl]methane.